Cas no 1806003-33-7 (3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile
• CAS No: 1806003-33-7
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4893312
• Update Time: 2025-07-02

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-9-6(8(10)11)7(12)5(2-3-13)4-14-9/h4,8H,2H2,1H3
• InChI Key： GKJNFHXKVGLZGE-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)OC)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile (CAS No. 1806003-33-7)

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile, with the CAS number 1806003-33-7, is a highly versatile intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad biological activity and synthetic utility. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and an acetonitrile moiety, makes it a valuable building block for the development of novel molecules.

The difluoromethyl group is particularly noteworthy in medicinal chemistry, as it is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This feature has been extensively explored in the design of small-molecule inhibitors and activators targeting various therapeutic pathways. For instance, recent studies have demonstrated the efficacy of difluoromethyl containing compounds in oncology and anti-inflammatory drug development, where they often serve as key structural elements that improve drug-like properties.

The iodo substituent at the 4-position of the pyridine ring further enhances the synthetic potential of this compound. Iodine is a well-established leaving group in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the introduction of diverse aryl or vinyl groups at strategic positions within the molecule. This reactivity has been leveraged in the synthesis of complex heterocycles used in antiviral and anticancer agents.

The methoxy group at the 2-position contributes to the overall electronic properties of the pyridine core, influencing both its reactivity and biological activity. Methoxy-substituted pyridines are frequently found in biologically active compounds due to their ability to modulate receptor binding and metabolic pathways. In particular, they have been shown to enhance solubility and bioavailability in drug candidates.

The acetonitrile moiety at the 5-position provides a polar handle for further functionalization and improves solubility in polar solvents commonly used in synthetic chemistry. This group is also known to influence electronic properties, making it useful in designing molecules with specific spectroscopic characteristics for analytical purposes.

Recent advancements in synthetic methodologies have highlighted the importance of intermediates like 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile in streamlining drug discovery processes. For example, flow chemistry techniques have been employed to efficiently produce this compound under mild conditions, reducing waste and improving scalability. Such innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the realm of biological activity, derivatives of this compound have shown promise in various therapeutic areas. Researchers have reported novel kinase inhibitors that incorporate a difluoromethyl group for improved selectivity and potency. Additionally, modifications at the iodo and methoxy positions have led to compounds with enhanced binding affinity for bacterial enzymes involved in antibiotic resistance mechanisms.

The utility of this intermediate extends beyond pharmaceuticals into agrochemicals. Pyridine-based compounds are widely used as intermediates in herbicides and fungicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The structural features of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile make it an ideal candidate for designing next-generation crop protection agents that are both effective and environmentally sustainable.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on structural fragments similar to this compound. The combination of functional groups present makes it a frequent hit in database searches targeting new molecular entities (NMEs) with desired pharmacological profiles.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advances in catalytic systems have enabled more efficient routes, reducing reliance on hazardous reagents while maintaining high yields. Such improvements underscore the continuous evolution of synthetic organic chemistry towards more sustainable practices.

In conclusion,3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-acetonitrile (CAS No. 1806003-33-7) represents a cornerstone intermediate with far-reaching applications across multiple industries. Its unique structural features make it indispensable for researchers aiming to develop innovative therapeutics and agrochemicals that meet contemporary challenges in medicine and agriculture.